Cas no 1261992-49-7 (3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine)

• Product Name: 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine
• CAS No: 1261992-49-7
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• MDL: MFCD18312181
• CID: 2768088
• PubChem ID: 53217815
• Update Time: 2025-06-13

3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUORO-3-METHOXYPHENYL)-2-HYDROXYPYRIDINE
• 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%
• MFCD18312181
• 3-(4-Fluoro-3-methoxyphenyl)pyridin-2(1H)-one
• DTXSID00682820
• 1261992-49-7
• 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine

• MDL： MFCD18312181
• Inchi： 1S/C12H10FNO2/c1-16-11-7-8(4-5-10(11)13)9-3-2-6-14-12(9)15/h2-7H,1H3,(H,14,15)
• InChI Key： IPKALAUUBHOFHP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1=CC=CNC1=O

Computed Properties

• Exact Mass: 219.06955672Da
• Monoisotopic Mass: 219.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine

Comprehensive Overview of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine (CAS No. 1261992-49-7)

3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine (CAS No. 1261992-49-7) is a fluorinated aromatic compound with a pyridine core, widely recognized for its potential applications in pharmaceutical and material science research. The presence of both hydroxyl and methoxy functional groups on the phenyl ring enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules, particularly in the development of kinase inhibitors and neuroprotective agents.

In recent years, the demand for fluorinated heterocycles like 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine has surged, driven by their role in drug discovery. The fluoro substituent improves metabolic stability and membrane permeability, critical for optimizing pharmacokinetics. This aligns with the growing focus on precision medicine and targeted therapies, where such compounds are explored for their selectivity and efficacy. Additionally, its pyridine scaffold is a common motif in agrochemicals, further broadening its industrial relevance.

From a synthetic chemistry perspective, CAS No. 1261992-49-7 exemplifies the importance of regioselective functionalization. The hydroxyl group at the 2-position of the pyridine ring allows for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly valuable in fragment-based drug design, a trending approach in AI-driven drug discovery. Computational tools often prioritize such scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity.

Environmental and sustainability considerations also play a role in the compound's appeal. The methoxy and fluoro groups are often incorporated to reduce toxicity and improve biodegradability, addressing concerns around green chemistry. As regulatory agencies emphasize safer chemical alternatives, 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine is being evaluated for its eco-friendly profile in comparison to traditional halogenated analogs.

In material science, this compound's aromatic stacking properties are exploited in the design of organic semiconductors and liquid crystals. Its ability to form stable π-π interactions makes it a candidate for optoelectronic devices, a field gaining traction with advancements in flexible electronics and wearable technology. Researchers are investigating its thermal stability and photophysical behavior to optimize performance in such applications.

Analytical characterization of CAS No. 1261992-49-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's chromatographic behavior is also studied to develop efficient separation protocols, a topic frequently searched by analytical chemists.

In summary, 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine represents a multifaceted tool in modern chemistry. Its dual utility in life sciences and advanced materials, combined with its alignment with sustainable chemistry principles, positions it as a compound of enduring interest. Ongoing research continues to uncover new applications, reinforcing its significance in innovation-driven industries.